Cas no 2634687-77-5 ((1S,2S)-N1,N1-Dimethyl-1,2-diphenylethane-1,2-diamine dihydrochloride)

• Product Name: (1S,2S)-N1,N1-Dimethyl-1,2-diphenylethane-1,2-diamine dihydrochloride
• CAS No: 2634687-77-5
• MF: C₁₆H₂₂Cl₂N₂
• MW: 313.2653
• CID: 5084163
• PubChem ID: 154727181
• Update Time: 2025-11-07

(1S,2S)-N1,N1-Dimethyl-1,2-diphenylethane-1,2-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-N1,N1-Dimethyl-1,2-diphenylethane-1,2-diamine dihydrochloride
• D81693
• (1S,2S)-N1,N1-Dimethyl-1,2-diphenylethane-1,2-diamine diHCl
• (1S,2S)-N',N'-dimethyl-1,2-diphenylethane-1,2-diamine;dihydrochloride
• BS-46399
• [(1S,2S)-2-amino-1,2-diphenylethyl]dimethylamine dihydrochloride
• 2634687-77-5

• Inchi： 1S/C16H20N2.2ClH/c1-18(2)16(14-11-7-4-8-12-14)15(17)13-9-5-3-6-10-13;;/h3-12,15-16H,17H2,1-2H3;2*1H/t15-,16-;;/m0../s1
• InChI Key： BCDPUDZKKDUMBV-SXBSVMRRSA-N
• SMILES： Cl[H].Cl[H].N(C([H])([H])[H])(C([H])([H])[H])[C@@]([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])[C@]([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])[H]

Computed Properties

• Exact Mass: 312.1160041g/mol
• Monoisotopic Mass: 312.1160041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3

Additional information on (1S,2S)-N1,N1-Dimethyl-1,2-diphenylethane-1,2-diamine dihydrochloride

Compound CAS No. 2634687-77-5: (1S,2S)-N1,N1-Dimethyl-1,2-diphenylethane-1,2-diamine Dihydrochloride

The compound with CAS number 2634687-77-5, known as (1S,2S)-N1,N1-Dimethyl-1,2-diphenylethane-1,2-diamine dihydrochloride, is a highly specialized chemical entity with significant applications in various scientific and industrial domains. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable tool in research and development.

N1,N1-Dimethyl substitution on the ethane backbone introduces steric hindrance and modulates the compound's reactivity. The presence of diphenyl groups further enhances its aromatic character, contributing to its stability and potential for use in pharmaceuticals. The diamine dihydrochloride form indicates that the compound exists as a salt, which is often preferred for solubility and handling in laboratory settings.

Recent studies have highlighted the role of this compound in the development of advanced materials. Researchers have explored its ability to act as a precursor in the synthesis of novel polymers and organic frameworks. For instance, its use in forming covalent organic frameworks (COFs) has shown promise in gas storage applications due to its high surface area and tunable pore structure.

In the field of pharmacology, (1S,2S)-N1,N1-Dimethyl-1,2-diphenylethane-1,2-diamine dihydrochloride has been investigated for its potential as a chiral ligand in asymmetric catalysis. Its stereochemistry allows for enantioselective reactions, which are crucial in the synthesis of biologically active molecules. Recent breakthroughs have demonstrated its effectiveness in catalyzing the formation of complex chiral centers with high enantiomeric excess.

The compound's dihydrochloride form also makes it suitable for use in peptide synthesis. Its ability to act as a coupling agent has been leveraged in the construction of bioactive peptides with specific sequences and functions. This application underscores its versatility across different chemical disciplines.

From an environmental standpoint, researchers have examined the biodegradation pathways of this compound. Studies indicate that under specific microbial conditions, it can undergo transformation into less complex molecules without significant environmental impact. This information is critical for assessing its safety and sustainability in industrial applications.

In summary, CAS No. 2634687-77-5, or (1S,2S)-N1,N1-Dimethyl-1,2-diphenylethane-1,2-diamine dihydrochloride, stands out as a multifaceted chemical entity with applications ranging from material science to pharmacology. Its unique properties and recent research findings position it as a key player in advancing scientific innovation while maintaining environmental considerations.